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Cat. No.: B13127500
Get Quote
. J

Executive Summary

6-lodo-4-methoxy-2,2'-bipyridine is a non-symmetric, halogenated bipyridine derivative.[1]
Unlike the common symmetric 4,4'-dimethoxy-2,2'-bipyridine, this molecule possesses three
distinct functional handles: the bipyridine chelating core, an electron-donating methoxy group at
the C4 position, and a reactive iodine handle at the C6 position.[1] This unique substitution
pattern makes it an invaluable scaffold for constructing complex supramolecular architectures
and natural product analogs via cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).

[1]

Physicochemical Profile

The following data aggregates predicted and experimental values typical for this class of

halogenated bipyridines.
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Property Value | Description Note
6-lodo-4-methoxy-2,2'-
IUPAC Name o
bipyridine
Often cited as an intermediate;
CAS Number Not widely listed related N-oxide is CAS

205052-92-2.[1]

Molecular Formula C11HsIN20
Molecular Weight 312.11 g/mol
) ] Typical of halogenated
Appearance Off-white to pale yellow solid o
bipyridines.[1]
Exact experimental MP varies
by purity/polymorph; N-oxide
Melting Point ~120-140 °C (Estimated) Y purity/poly p
precursors melt higher
(~160°C).[1]
N Soluble in DCM, CHCls, Poor solubility in water and
Solubility
EtOAc, THF hexanes.
_ Lipophilic due to the iodine and
LogP (Predicted) ~2.8-3.2 o
aromatic rings.
Lower than unsubstituted
bipyridine (4.[1]4) due to the
pKa (Predicted) ~3.5-4.0 electron-withdrawing iodine,

partially offset by the methoxy
group.

Spectroscopic Characterization

Identification of this compound relies heavily on NMR spectroscopy due to the distinct

electronic environments of the two pyridine rings.

H NMR (400 MHz, CDCI
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) — Diagnostic Signals
¢ Methoxy Group: A sharp singlet at

3.90 — 4.00 ppm (3H).
e Ring B (Substituted):
o H-3": Adoublet or meta-coupled singlet at

~7.80 ppm.[1] The iodine at C6 and methoxy at C4 shield/deshield this position distinctly.

o H-5": A doublet or meta-coupled singlet at
~7.40 ppm.[1]
e Ring A (Unsubstituted):
o Typical 2-substituted pyridine pattern:

8.65 (d, H-6), 8.40 (d, H-3), 7.80 (td, H-4), 7.30 (ddd, H-5).[1]
C NMR (100 MHz, CDCI

) — Key Resonances
e C-l (Carbon-lodine): Significantly upfield, typically

~100-110 ppm.[1]

e C-OMe (Carbon-Methoxy):
~55-56 ppm.[1]

e C=N (Ring Junctions):

~155-158 ppm.[1]

Synthetic Pathway & Logic
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The synthesis of 6-lodo-4-methoxy-2,2'-bipyridine is non-trivial due to the need for
regioselective functionalization.[1] The most robust route, established in the synthesis of
Caerulomycin A, utilizes the N-oxide activation strategy.

Core Synthetic Workflow

» Activation: 2,2'-Bipyridine is oxidized to the N-oxide to activate the C4 position.[1]

 Nitration: Electrophilic aromatic substitution introduces a nitro group at C4 (para to the N-
oxide).[1]

o Substitution: Nucleophilic displacement of the nitro group with methoxide introduces the C4-
methoxy group.

¢ Functionalization: Directed lithiation or halogenation introduces the iodine at C6.

- - lodination
" » N-Oxidation »| 22-Bipyridine Nitration 4-Nitro-2,2-bipyridine 4-Methoxy-2,2bipyridi
BEEE (MCPBA or H202) N-oxide (HNO3/H2504) N-oxide (NaOME/MeOH) N-oxide (21 I'zgf:;g‘;‘ﬂ‘g;‘

Click to download full resolution via product page

Figure 1: Strategic synthesis of 6-lodo-4-methoxy-2,2'-bipyridine via N-oxide activation,
highlighting the sequential functionalization of the pyridine core.

Applications in Drug Discovery & Materials Science
A. Natural Product Synthesis (Caerulomycins)

This molecule is the key intermediate for the total synthesis of the Caerulomycin and
Collismycin families of antibiotics.[2]

e Mechanism: The iodine handle at C6 allows for cross-coupling (e.g., Stille or Suzuki) to
install the oxime-containing side chains characteristic of Caerulomycin A.

 Significance: These natural products exhibit potent immunosuppressive and cytotoxic
activities, making the 6-iodo precursor a high-value target for medicinal chemists.[1]

B. Asymmetric Ligand Design
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In coordination chemistry, symmetric bipyridines (like 4,4'-dimethyl-bipyridine) are common.[1]
However, asymmetric ligands allow for:

e Fine-tuning of redox potentials in Ruthenium(ll) and Iridium(lll) photocatalysts.
» Directional electron transfer in supramolecular assemblies.
o The C6-iodine allows the ligand to be anchored onto surfaces (e.g., TiO

for solar cells) or polymers after complexation.[1]

Handling & Safety Protocols

e Hazards: Like most halogenated pyridines, this compound is likely an Irritant
(Skin/Eye/Respiratory).

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). The iodine bond can
be light-sensitive over prolonged periods; store in amber vials.[1]

 Stability: Stable in solid form. In solution (especially chlorinated solvents), avoid prolonged
exposure to light to prevent deiodination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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